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Compound of Interest

Compound Name: Pashanone

Cat. No.: B191027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pashanone, a chalcone with the CAS number 42438-78-8, is a naturally occurring compound

isolated from various plant species, including Miliusa sinensis and Lindera erythrocarpa. This

technical guide provides a comprehensive overview of Pashanone, including its chemical and

physical properties, a detailed synthesis protocol, and an in-depth analysis of its reported

biological activities. Experimental methodologies for assessing its cytotoxic and antifungal

effects are detailed, and potential mechanisms of action involving key signaling pathways are

discussed based on evidence from closely related chalcone derivatives. This document aims to

serve as a foundational resource for researchers investigating Pashanone for potential

therapeutic applications.

Chemical and Physical Properties
Pashanone, systematically named (E)-1-(2,6-dihydroxy-3,4-dimethoxyphenyl)-3-phenylprop-2-

en-1-one, is a yellow crystalline solid.[1][2] Its fundamental properties are summarized in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b191027?utm_src=pdf-interest
https://www.benchchem.com/product/b191027?utm_src=pdf-body
https://www.benchchem.com/product/b191027?utm_src=pdf-body
https://www.benchchem.com/product/b191027?utm_src=pdf-body
https://www.benchchem.com/product/b191027?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40367556/
https://www.semanticscholar.org/paper/Improved-Synthesis-of-2%27%2C6%27-Dihydroxy-3%2C4-dimethoxy-Vh-Matsjeh/61471008dd3396564aad486778990e0e6ea301f1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 42438-78-8 [1][3]

Molecular Formula C₁₇H₁₆O₅ [2][3][4]

Molecular Weight 300.31 g/mol [2][5]

Appearance Yellow crystalline solid [1][2]

Melting Point 147-149 °C [2]

Boiling Point
546.5 °C at 760 mmHg

(Predicted)
[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][2]

Purity ≥98% (Commercially available) [3]

Storage
Short term at 0°C, long term at

-20°C, desiccated
[3]

Synthesis
The synthesis of Pashanone can be achieved via a Claisen-Schmidt condensation reaction

between 2,6-dihydroxy-3,4-dimethoxyacetophenone and benzaldehyde. A solvent-free grinding

technique has been shown to be an efficient method for the synthesis of structurally related

chalcones.

Experimental Protocol: Synthesis of Pashanone via
Grinding
This protocol is adapted from the synthesis of a structurally analogous chalcone.

Materials:

2,6-dihydroxy-3,4-dimethoxyacetophenone

Benzaldehyde
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Sodium hydroxide (NaOH), solid

Mortar and pestle

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

In a mortar, combine equimolar amounts of 2,6-dihydroxy-3,4-dimethoxyacetophenone,

benzaldehyde, and solid sodium hydroxide.

Grind the mixture vigorously with a pestle at room temperature for approximately 15-20

minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, neutralize the mixture with a dilute acid (e.g., 1M HCl).

Extract the product with a suitable organic solvent, such as ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude Pashanone by column chromatography on silica gel using a hexane-ethyl

acetate gradient to yield the pure compound.

A logical workflow for the synthesis and purification of Pashanone.
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Synthesis

Work-up

Purification

Start

Grind Reactants:
- 2,6-dihydroxy-3,4-dimethoxyacetophenone

- Benzaldehyde
- NaOH

Monitor Reaction by TLC

Continue grinding

Neutralize with dilute HCl

Reaction Complete

Extract with Ethyl Acetate

Wash with Water and Brine

Dry over Na2SO4

Evaporate Solvent

Column Chromatography

Pure Pashanone
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Antifungal Activity Assay Cytotoxic Activity Assay

Start

Prepare Pashanone Dilutions
and Fungal Inoculum

Incubate in 96-well Plate

Determine MIC

Start

Seed Cancer Cells

Treat with Pashanone

Incubate

Add MTT and Incubate

Dissolve Formazan in DMSO

Measure Absorbance

Calculate IC50
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Potential Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pashanone (CAS 42438-78-8): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191027#pashanone-cas-number-42438-78-8-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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